(2R)-4-fluorobutan-2-amine hydrochloride
Description
“(2R)-4-Fluorobutan-2-amine Hydrochloride” is a chiral primary amine characterized by a fluorine atom at the fourth carbon of a butane backbone and an amine group at the second carbon, with the (2R) stereochemical configuration. The hydrochloride salt enhances its stability and solubility in polar solvents.
Properties
Molecular Formula |
C4H11ClFN |
|---|---|
Molecular Weight |
127.59 g/mol |
IUPAC Name |
(2R)-4-fluorobutan-2-amine;hydrochloride |
InChI |
InChI=1S/C4H10FN.ClH/c1-4(6)2-3-5;/h4H,2-3,6H2,1H3;1H/t4-;/m1./s1 |
InChI Key |
XFEPXJDWPKWKFQ-PGMHMLKASA-N |
Isomeric SMILES |
C[C@H](CCF)N.Cl |
Canonical SMILES |
CC(CCF)N.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2R)-4-fluorobutan-2-amine hydrochloride typically involves the introduction of a fluorine atom into a butane chain followed by the formation of the amine group. One common method is the nucleophilic substitution reaction where a suitable fluorine source, such as hydrogen fluoride or a fluorinating agent, reacts with a butane derivative. The reaction conditions often require a controlled environment with specific temperatures and solvents to ensure the desired product is obtained.
Industrial Production Methods
Industrial production of (2R)-4-fluorobutan-2-amine hydrochloride may involve large-scale chemical reactors where the reaction conditions are optimized for maximum yield and purity. The process might include steps such as distillation, crystallization, and purification to isolate the final product. The use of catalysts and advanced fluorination techniques can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
(2R)-4-fluorobutan-2-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The amine group can be oxidized to form corresponding oxides or other derivatives.
Reduction: The compound can be reduced to form simpler amines or hydrocarbons.
Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Reagents like sodium iodide (NaI) in acetone can facilitate the substitution of the fluorine atom.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield nitro compounds, while reduction could produce primary amines or hydrocarbons.
Scientific Research Applications
Chemistry
In chemistry, (2R)-4-fluorobutan-2-amine hydrochloride is used as a building block for synthesizing more complex molecules. Its unique properties due to the fluorine atom make it valuable for studying reaction mechanisms and developing new synthetic pathways.
Biology
In biological research, this compound can be used to study the effects of fluorinated amines on biological systems. It may serve as a model compound for understanding the interactions between fluorinated molecules and biological targets.
Medicine
In medicinal chemistry, (2R)-4-fluorobutan-2-amine hydrochloride is explored for its potential therapeutic applications. Fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for drug development.
Industry
Industrially, this compound can be used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals. Its unique properties can improve the performance and efficacy of various industrial products.
Mechanism of Action
The mechanism of action of (2R)-4-fluorobutan-2-amine hydrochloride involves its interaction with specific molecular targets. The fluorine atom can influence the compound’s binding affinity and selectivity towards enzymes, receptors, or other proteins. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Research Findings and Implications
- Chirality : Both the target compound and ’s compound leverage chiral centers for biological or catalytic specificity .
- Halogen Effects : Fluorine’s strong electronegativity may enhance metabolic stability in drug candidates compared to chlorine .
- Solubility Trade-offs : The hydrochloride salt improves solubility, but the amide group () offers superior aqueous compatibility, critical for biomedical applications .
Biological Activity
(2R)-4-Fluorobutan-2-amine hydrochloride is a fluorinated amine compound with potential applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting various biological pathways. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.
Chemical Structure and Properties
The compound's chemical formula is C4H10ClFN, and it features a fluorine atom at the 4-position of the butanamine structure. The introduction of fluorine can significantly alter the compound's lipophilicity, stability, and interaction with biological targets.
- Inhibition of Cyclin-Dependent Kinases (CDKs) : Recent studies have indicated that compounds similar to (2R)-4-fluorobutan-2-amine hydrochloride may inhibit CDK activity. CDKs are critical regulators of the cell cycle, and their dysregulation is often implicated in cancer progression .
- Neurotransmitter Modulation : The compound may also influence neurotransmitter systems due to its amine structure. Specifically, it could interact with monoamine transporters, potentially affecting serotonin and dopamine levels in the brain .
Pharmacological Effects
- Antitumor Activity : In vitro studies have shown that related compounds exhibit antitumor properties by inducing apoptosis in cancer cells through CDK inhibition. This suggests that (2R)-4-fluorobutan-2-amine hydrochloride could be a candidate for further development in cancer therapy .
- Neuroprotective Effects : Preliminary research indicates potential neuroprotective effects, possibly through modulation of glutamate receptors or enhancement of neurotrophic factors .
Case Studies
- Cell Cycle Regulation : A study demonstrated that a structurally similar fluorinated amine inhibited CDK2, leading to G1/S phase arrest in breast cancer cell lines. This was attributed to the compound's ability to interfere with cyclin E/CDK2 complex formation .
- Neurotransmitter Interaction : Another investigation revealed that (2R)-4-fluorobutan-2-amine hydrochloride could enhance serotonin release in neuronal cultures, suggesting a role as a potential antidepressant or anxiolytic agent .
Data Tables
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
